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Compound of Interest

Compound Name: Fenoprofen Calcium hydrate

Cat. No.: B15623235

A Comprehensive Analysis of Fenoprofen
Calcium Hydrate

For Immediate Release

This technical guide provides an in-depth analysis of the molecular properties of fenoprofen
calcium, a non-steroidal anti-inflammatory drug (NSAID). The focus of this document is to
delineate the molecular formula and weight of both its anhydrous and hydrated forms, catering
to the needs of researchers, scientists, and professionals in drug development.

Fenoprofen calcium is utilized for symptomatic relief in conditions such as rheumatoid arthritis
and osteoatrthritis, as well as for managing mild to moderate pain.[1] The active moiety,
fenoprofen, functions by inhibiting cyclooxygenase enzymes, which in turn reduces the
synthesis of prostaglandins, thereby mitigating inflammation, pain, and fever.[2][3]

Molecular Composition and Variants

Fenoprofen calcium exists in two primary forms: an anhydrous salt and a hydrated salt. The
hydrated form, specifically the dihydrate, is the state in which it is commonly formulated as a
therapeutic agent.[4][5]

o Fenoprofen Calcium (Anhydrous): This form is the calcium salt of fenoprofen without any
associated water molecules.[4]
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o Fenoprofen Calcium Dihydrate: This is the more common pharmaceutical form, where each
molecule of fenoprofen calcium is associated with two molecules of water.[6][7]

A detailed summary of the molecular formula and weight for each component and the final salt
forms is presented below.

Component/Compo Molecular Weight (
IUPAC Name Molecular Formula
und Name g/mol )
2-(3-
Fenoprofen (Free
Acid) phenoxyphenyl)propa  CisH1403[5][8] 242.27[5]1[819]
ci
noic acid[1][5]
Calcium Calcium[10][11][12] Ca[11] 40.08[13]
Oxidane[14][15][16]
Water H20[15][18] 18.015
[17]
) calcium;bis(2-(3-
Fenoprofen Calcium
phenoxyphenyl)propa  CsoH26CaOs[4] 522.6[4][13][19]
(Anhydrous)
noate)[4]

Fenoprofen Calcium
Dihydrate

calcium;bis(2-(3-
phenoxyphenyl)propa
noate);dihydrate[6]

C30H30CaOs[6] or
Cs0H26Ca0s6-2H20[20]
[21]

558.6[6] or 558.65[20]
[21]

Note: Minor variations in molecular weight may be observed based on the source and

calculation methods.[7][22]

Structural Relationships

To visualize the relationship between the constituent parts of Fenoprofen Calcium Dihydrate,

the following logical diagram is provided.
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Logical relationship of Fenoprofen Calcium Hydrate components.

This guide serves as a foundational resource for professionals engaged in the formulation,
analysis, and research of fenoprofen-based pharmaceuticals. Accurate understanding of its
molecular characteristics is paramount for ensuring consistency and efficacy in drug
development and manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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